NH125
NH125
NH125 is an imidazole that has potent antibacterial properties in drug-resistant bacteria. In bacteria, NH125 inhibits several histidine kinases, inhibiting YycG with an IC50 of 6.6 µM. NH125 also decreases the viability of several cancer cell lines with IC50 values ranging from 0.7-4.7 µM. In mammalian cells, NH125 strongly inhibits eEF-2K (IC50 = 60 nM), with weaker effects on protein kinase C (IC50 = 7.5 µM), protein kinase A (IC50 = 80 µM), and calmodulin-dependent kinase II (IC50 = 100 µM).
NH-125 is a eukaryotic elongation factor 2 (eEF-2) kinase (CaMK III) inhibitor.
NH-125 is a eukaryotic elongation factor 2 (eEF-2) kinase (CaMK III) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
278603-08-0
VCID:
VC0537104
InChI:
InChI=1S/C27H45N2.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-28-23-24-29(26(28)2)25-27-20-17-16-18-21-27;/h16-18,20-21,23-24H,3-15,19,22,25H2,1-2H3;1H/q+1;/p-1
SMILES:
CCCCCCCCCCCCCCCCN1C=C[N+](=C1C)CC2=CC=CC=C2.[I-]
Molecular Formula:
C27H45IN2
Molecular Weight:
524.6 g/mol
NH125
CAS No.: 278603-08-0
Cat. No.: VC0537104
Molecular Formula: C27H45IN2
Molecular Weight: 524.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | NH125 is an imidazole that has potent antibacterial properties in drug-resistant bacteria. In bacteria, NH125 inhibits several histidine kinases, inhibiting YycG with an IC50 of 6.6 µM. NH125 also decreases the viability of several cancer cell lines with IC50 values ranging from 0.7-4.7 µM. In mammalian cells, NH125 strongly inhibits eEF-2K (IC50 = 60 nM), with weaker effects on protein kinase C (IC50 = 7.5 µM), protein kinase A (IC50 = 80 µM), and calmodulin-dependent kinase II (IC50 = 100 µM). NH-125 is a eukaryotic elongation factor 2 (eEF-2) kinase (CaMK III) inhibitor. |
|---|---|
| CAS No. | 278603-08-0 |
| Molecular Formula | C27H45IN2 |
| Molecular Weight | 524.6 g/mol |
| IUPAC Name | 1-benzyl-3-hexadecyl-2-methylimidazol-1-ium;iodide |
| Standard InChI | InChI=1S/C27H45N2.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-28-23-24-29(26(28)2)25-27-20-17-16-18-21-27;/h16-18,20-21,23-24H,3-15,19,22,25H2,1-2H3;1H/q+1;/p-1 |
| Standard InChI Key | RVWOHCBHAGBLLT-UHFFFAOYSA-M |
| SMILES | CCCCCCCCCCCCCCCCN1C=C[N+](=C1C)CC2=CC=CC=C2.[I-] |
| Canonical SMILES | CCCCCCCCCCCCCCCCN1C=C[N+](=C1C)CC2=CC=CC=C2.[I-] |
| Appearance | Solid powder |
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